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Compound of Interest

Compound Name: Benzyl propiolate

Cat. No.: B1268164

For immediate reference, treat benzyl propiolate as a hazardous chemical. Proper disposal
requires handling by a licensed waste disposal service. In case of a spill, absorb the material
with inert substances and collect it in a sealed, labeled container for professional disposal.

This guide provides essential safety and logistical information for the proper disposal of benzyl
propiolate (CAS No. 14447-01-9), a chemical requiring careful handling due to its hazardous
properties. Adherence to these procedures is critical for ensuring laboratory safety and
environmental compliance. This document is intended for researchers, scientists, and drug
development professionals who may handle this substance.

Immediate Safety and Disposal Protocol

Benzyl propiolate is classified as a hazardous substance.[1][2] The Globally Harmonized
System (GHS) of Classification and Labelling of Chemicals identifies it with the following
hazard statements:

e H302: Harmful if swallowed[3]

H312: Harmful in contact with skin[1][3]

H315: Causes skin irritation[1][3]

H319: Causes serious eye irritation[1][3]

H332: Harmful if inhaled[1][3]
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o H335: May cause respiratory irritation[1][3]

Given these hazards, all disposal procedures must be conducted with appropriate personal
protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab
coat. All handling of benzyl propiolate, especially during disposal, should occur in a well-
ventilated area or a chemical fume hood.

The primary route for the disposal of benzyl propiolate is through a licensed and authorized
hazardous waste collection service.[1] Do not dispose of this chemical down the drain or as
regular solid waste.

Step-by-Step Disposal Procedure
» Waste Segregation and Collection:

o Collect waste benzyl propiolate, including any contaminated materials, in a dedicated,
properly labeled, and sealed container.

o Ensure the container is made of a compatible material, such as high-density polyethylene
(HDPE).

o The label should clearly identify the contents as "Hazardous Waste: Benzyl Propiolate"
and include the associated hazard symbols.

» Handling Spills:
o In the event of a spill, immediately alert personnel in the area.

o Wearing appropriate PPE, contain the spill using an inert absorbent material such as sand,
earth, or vermiculite.[1]

o Carefully collect the absorbed material and place it into a suitable, sealed container for
hazardous waste disposal.[1]

o Clean the spill area thoroughly.

o Storage of Waste:
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o Store the sealed hazardous waste container in a designated, well-ventilated, and secure
area away from incompatible materials.

o Follow all institutional and local regulations for the storage of hazardous waste.

e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
chemical waste disposal contractor to arrange for the pickup and disposal of the benzyl
propiolate waste.

o Provide the waste disposal service with a complete and accurate description of the waste,
including its chemical name and any available safety data.

Key Chemical and Safety Data

The following table summarizes important quantitative data for benzyl propiolate to aid in safe
handling and disposal decisions.

Property Value Source
CAS Number 14447-01-9 [11[2]
Molecular Formula C10HsO2 [3]
Molecular Weight 160.17 g/mol [3]
Physical State Liquid [4]
Boiling Point 270.6 £ 19.0 °C at 760 mmHg

Density 1.1+0.1 g/cm3

Flash Point 139.9+9.5°C

Vapor Pressure 0.0 £ 0.6 mmHg at 25°C

Note: Specific toxicity data (LD50) for benzyl propiolate is not readily available in the
searched resources. It is crucial to handle this chemical with the assumption of high toxicity
based on its GHS classification.
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Disposal Workflow

The following diagram illustrates the logical flow for the proper disposal of benzyl propiolate.
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Figure 1. Logical workflow for the safe disposal of benzyl propiolate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Proper Disposal of Benzyl Propiolate: A Guide for
Laboratory Professionals]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1268164#benzyl-propiolate-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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